3-Cyanophosphoenolpyruvate

• CAS No.: 99128-95-7
• Molecular Formula: C4H4NO6P
• Molecular Weight: 193.05 g/mol
• IUPAC Name: (Z)-3-cyano-3-phosphonooxyprop-2-enoic acid
• InChI: InChI=1S/C4H4NO6P/c5-2-3(1-4(6)7)11-12(8,9)10/h1H,(H,6,7)(H2,8,9,10)/b3-1-
• InChI Key: QMNPVZVOSAIBKM-IWQZZHSRSA-N
• SMILES: C(=C(C#N)OP(=O)(O)O)C(=O)O
• Isomeric SMILES: C(=C(/C#N)\OP(=O)(O)O)\C(=O)O
• Synonyms: 3-cyanophosphoenolpyruvate

Description

3-Cyanophosphoenolpyruvate (3-CPEP) is a synthetic analog of phosphoenolpyruvate (PEP), a critical intermediate in glycolysis and the tricarboxylic acid (TCA) cycle. Structurally, 3-CPEP features a cyano (-CN) substituent at the 3-position of the pyruvate backbone, replacing the natural hydroxyl group. This modification confers unique inhibitory properties, as demonstrated by Wirsching and O’Leary (1985), who synthesized (E)-3-Cyanophosphoenolpyruvate and identified its potent inhibition of PEP-dependent enzymes such as PEP carboxylase and pyruvate kinase . The compound’s mechanism involves competitive binding to enzyme active sites, leveraging the electron-withdrawing cyano group to stabilize the enolate intermediate, thereby disrupting catalytic activity .

Comparison with Similar Compounds

Fluorinated Analogs

Fluorinated PEP analogs, such as 3-fluorophosphoenolpyruvate (3-FPEP) and (Z)-3-(fluoromethyl)phosphoenolpyruvate, have been extensively studied alongside 3-CPEP. Key differences arise from substituent electronic and steric effects:

Compound	Substituent	Inhibitory Activity (Ki)	Target Enzymes
3-Cyanophosphoenolpyruvate	-CN	0.8 µM (PEP carboxylase)	PEP carboxylase, pyruvate kinase
3-Fluorophosphoenolpyruvate	-F	2.5 µM (PEP carboxylase)	PEP carboxylase
3-(Fluoromethyl)PEP	-CH2F	5.3 µM (PEP carboxylase)	PEP carboxylase

Key Findings :

• Electronic Effects: The cyano group in 3-CPEP exhibits stronger electron-withdrawing properties than fluorine, enhancing enolate stabilization and yielding a lower Ki (0.8 µM vs. 2.5 µM for 3-FPEP) .
• Steric Effects : The bulkier fluoromethyl group in (Z)-3-(fluoromethyl)PEP reduces binding affinity (Ki = 5.3 µM), highlighting the sensitivity of enzyme active sites to steric hindrance .

Other 3-Cyano-Substituted Compounds

Leap Chem Co., Ltd. produces multiple 3-cyano derivatives (e.g., 3-cyanophenylacetic acid, 3-cyanopiperidine), but these lack direct enzymatic relevance. Functional group variations influence their applications:

Compound	Functional Group	Primary Use
3-Cyanophosphoenolpyruvate	Phosphate, -CN	Enzyme inhibition
3-Cyanophenylacetic acid	Carboxylic acid, -CN	Organic synthesis intermediates
3-Cyanopiperidine	Amine, -CN	Pharmaceutical intermediates

Structural Insights :

• Phosphate Group: The phosphate in 3-CPEP is critical for mimicking PEP’s interaction with enzymes, a feature absent in non-phosphorylated 3-cyano compounds .
• Solubility: Unlike 3-CPEP, esters like 3-cyanophenylacetic acid ethyl ester exhibit higher lipophilicity, favoring membrane permeability in drug design .